Cas no 1936262-15-5 (6-chloro-7-(chloromethyl)pyrido2,3-dpyrimidin-2-amine)

• Product Name: 6-chloro-7-(chloromethyl)pyrido2,3-dpyrimidin-2-amine
• CAS No: 1936262-15-5
• MF: C₈H₆Cl₂N₄
• MW: 229.066038608551
• MDL: MFCD30249814
• CID: 5221350
• Update Time: 2025-06-30

6-chloro-7-(chloromethyl)pyrido2,3-dpyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• Pyrido[2,3-d]pyrimidin-2-amine, 6-chloro-7-(chloromethyl)-
• 6-chloro-7-(chloromethyl)pyrido2,3-dpyrimidin-2-amine

• MDL： MFCD30249814
• Inchi： 1S/C8H6Cl2N4/c9-2-6-5(10)1-4-3-12-8(11)14-7(4)13-6/h1,3H,2H2,(H2,11,12,13,14)
• InChI Key： ZMSLVJWTAWHSIN-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C2C=C(Cl)C(CCl)=NC2=N1

Additional information on 6-chloro-7-(chloromethyl)pyrido2,3-dpyrimidin-2-amine

Comprehensive Overview of 6-chloro-7-(chloromethyl)pyrido[2,3-d]pyrimidin-2-amine (CAS No. 1936262-15-5)

The compound 6-chloro-7-(chloromethyl)pyrido[2,3-d]pyrimidin-2-amine (CAS No. 1936262-15-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrido[2,3-d]pyrimidine core and reactive chloromethyl group, make it a versatile intermediate for synthesizing biologically active compounds. Researchers are particularly interested in its potential applications in kinase inhibition and targeted drug development, aligning with current trends in precision medicine.

In recent years, the demand for pyrimidine derivatives like 6-chloro-7-(chloromethyl)pyrido[2,3-d]pyrimidin-2-amine has surged due to their role in developing novel therapeutics. The compound's chloro and amine functional groups offer multiple sites for chemical modifications, enabling the creation of diverse molecular libraries. This characteristic is especially valuable in fragment-based drug discovery (FBDD), a hot topic in medicinal chemistry circles. Computational chemists frequently search for "CAS 1936262-15-5 properties" or "pyrido[2,3-d]pyrimidine synthesis" to explore its quantum chemical parameters for virtual screening.

The stability and reactivity of 6-chloro-7-(chloromethyl)pyrido[2,3-d]pyrimidin-2-amine under various conditions have been extensively studied. Its chloromethyl moiety allows for nucleophilic substitution reactions, making it a key building block for conjugating pharmacophores. This aligns with industry needs for modular synthesis approaches, as evidenced by frequent searches for "heterocyclic cross-coupling reactions" and "amine-protection strategies". The compound's crystalline form (often queried as "1936262-15-5 XRD data") shows promising thermal stability up to 200°C, relevant for formulation scientists.

From an analytical perspective, advanced techniques like HPLC-MS (High-Performance Liquid Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) are commonly employed to characterize CAS 1936262-15-5. The mass spectrum typically shows a molecular ion peak at m/z 243/245 (Cl isotope pattern), while ¹³C NMR reveals distinct signals for the pyrido[2,3-d]pyrimidine carbons between 110-160 ppm. These analytical fingerprints are crucial for quality control, as researchers often search for "6-chloro-7-(chloromethyl)pyrido[2,3-d]pyrimidin-2-amine spectral data" when validating synthetic batches.

Environmental and regulatory aspects of 6-chloro-7-(chloromethyl)pyrido[2,3-d]pyrimidin-2-amine have also gained attention. While not classified as hazardous under current GHS standards, proper handling protocols are recommended due to its reactive chloromethyl group. This aligns with growing industry searches for "green chemistry alternatives" and "sustainable heterocyclic synthesis". Recent publications suggest enzymatic approaches to modify the pyrimidine scaffold, reflecting the compound's compatibility with biocatalysis trends.

In material science applications, the planar aromatic system of pyrido[2,3-d]pyrimidine derivatives enables π-stacking interactions useful for organic electronics. Patent analyses reveal emerging interest in using CAS 1936262-15-5 derivatives as electron-transport materials in OLEDs (Organic Light-Emitting Diodes), responding to searches like "nitrogen-rich semiconductors". The compound's fluorescence properties (often queried as "1936262-15-5 photophysical data") show moderate quantum yields, making it a candidate for sensor development.

The synthetic accessibility of 6-chloro-7-(chloromethyl)pyrido[2,3-d]pyrimidin-2-amine from commodity chemicals contributes to its industrial relevance. Key synthetic routes often begin with 2-amino-4-chloropyridine derivatives, followed by cyclization with chloroacetonitrile equivalents. Process chemists frequently search for "large-scale pyrido[2,3-d]pyrimidine production" and "cost-effective chloromethylation", reflecting commercial priorities. Recent advances in continuous flow chemistry have improved yields to >85% in some reported cases.

Biological studies indicate that the 2-amine functionality in 6-chloro-7-(chloromethyl)pyrido[2,3-d]pyrimidin-2-amine can form critical hydrogen bonds with protein targets. Molecular docking simulations (a popular search topic: "pyrido[2,3-d]pyrimidine docking studies") suggest potential interactions with ATP-binding sites, particularly in kinases like CDK and EGFR. These findings correlate with rising Google Trends data for "kinase inhibitor scaffolds" and "cancer drug intermediates", though specific therapeutic claims require extensive validation.

Supply chain data indicates growing global availability of CAS 1936262-15-5, with manufacturers offering both R&D quantities (milligram to gram scale) and bulk batches (kilogram scale). Quality specifications typically require ≥98% purity (HPLC), with particular attention to controlling chloromethyl hydrolysis byproducts. Procurement specialists often search for "1936262-15-5 suppliers" alongside "GMP-compliant heterocycles", reflecting quality assurance requirements in pharmaceutical applications.

Future research directions for 6-chloro-7-(chloromethyl)pyrido[2,3-d]pyrimidin-2-amine may explore its use in PROTACs (Proteolysis-Targeting Chimeras) – a trending topic in drug discovery. The compound's ability to serve as a pyrimidine-containing linker aligns with searches for "E3 ligase binders" and "ternary complex formers". Additionally, its potential in covalent inhibitor design (through chloromethyl reactivity) is being investigated, responding to growing interest in irreversible binding modalities.